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Compound of Interest

Compound Name: CTPS1-IN-1

Cat. No.: B12370056 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring a safe laboratory environment and

maintaining environmental compliance. This document provides a comprehensive, step-by-step

guide for the proper disposal of CTPS1-IN-1, a potent cytidine 5'-triphosphate synthetase

(CTPS) inhibitor. Adherence to these procedures is critical for operational safety and

responsible chemical management.

Disclaimer: A specific Safety Data Sheet (SDS) for CTPS1-IN-1 is not readily available in the

public domain. The following guidelines are based on general best practices for the disposal of

hazardous laboratory chemicals and kinase inhibitors. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific protocols and

regulations.

Immediate Safety and Handling
Before commencing any disposal procedures, ensure you are familiar with the potential

hazards associated with CTPS1-IN-1. Always operate within a well-ventilated area, such as a

chemical fume hood, and utilize appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Body Protection: A standard laboratory coat.

Step-by-Step Disposal Protocol
The disposal of CTPS1-IN-1 requires a systematic approach to waste segregation and

containment to prevent contamination and ensure safe handling.

Waste Identification and Segregation: All materials that have come into direct contact with

CTPS1-IN-1 must be treated as hazardous chemical waste. This includes:

Unused or expired solid CTPS1-IN-1.

Solutions containing CTPS1-IN-1, including stock solutions typically prepared in DMSO.[1]

Contaminated laboratory consumables such as pipette tips, tubes, vials, and flasks.

Contaminated PPE, including gloves.

Solid Waste Disposal:

Collect all solid waste, including contaminated consumables and PPE, in a dedicated and

clearly labeled hazardous waste container.

The container should be made of a chemically compatible material and feature a secure,

tight-fitting lid.

Label the container clearly as "Hazardous Chemical Waste" and specify the contents,

including "CTPS1-IN-1".

Liquid Waste Disposal:

Collect all liquid waste containing CTPS1-IN-1 in a sealed, leak-proof container.

The container must be chemically compatible with the solvents used (e.g., glass for DMSO

solutions).

Crucially, never dispose of liquid waste containing CTPS1-IN-1 down the drain.
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Clearly label the liquid waste container as "Hazardous Chemical Waste" and list all

chemical components with their approximate concentrations (e.g., "CTPS1-IN-1 in

DMSO").

Decontamination of Glassware:

For reusable glassware, rinse with a suitable solvent (e.g., ethanol or acetone) to remove

any residual CTPS1-IN-1.

Collect the initial rinsate as hazardous liquid waste. Subsequent rinses should also be

collected as hazardous waste.

After the initial solvent rinse, glassware can typically be washed with soap and water.

Storage and Pickup:

Store all hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

Keep waste containers closed except when adding waste.

Arrange for the timely pickup of hazardous waste by your institution's EHS department.

Chemical and Physical Properties of CTPS1-IN-1
The following table summarizes the known chemical and physical properties of CTPS1-IN-1.

This information is crucial for safe handling and for providing accurate details on hazardous

waste labels.
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Property Value Reference

Molecular Formula C₂₀H₁₉F₃N₆O₃S₂ [1][2]

Molecular Weight 512.53 g/mol [1][2]

CAS Number 2338811-71-3 [1][3]

Appearance Solid (powder) [1]

Solubility Soluble in DMSO (80 mg/mL) [1]

Storage (Solid) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CTPS1-IN-1.
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Caption: Workflow for the safe disposal of CTPS1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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